5-(5-Methylpyridin-2-yl)pyrimidine
Overview
Description
“5-(5-Methylpyridin-2-yl)pyrimidine” is a pyrimidine derivative. Pyrimidine is a heterocyclic aromatic organic compound similar to pyridine . It’s a six-membered ring with two nitrogen atoms at positions 1 and 3 . Pyrimidines are known to exhibit a wide range of pharmacological activities .
Molecular Structure Analysis
Pyrimidines have a single six-membered ring which is made up of carbon and nitrogen atoms . The molecular structure of “this compound” specifically, is not detailed in the available resources.Scientific Research Applications
1. Synthesis and Structural Analysis
5-(5-Methylpyridin-2-yl)pyrimidine has been involved in various synthesis processes and structural analyses. For instance, its analogues have been synthesized and characterized, revealing important aspects of their molecular structure and potential applications in different fields, such as organic light-emitting diodes (OLEDs) and metal complex formation (Chang et al., 2013), (Klein et al., 2014).
2. Chemical Properties and Reactions
The compound has been studied for its involvement in chemical reactions, including transformations and syntheses of various heterocyclic compounds. These studies have expanded the understanding of the chemical properties and potential applications of this compound and its derivatives in chemical synthesis (Oostveen & Plas, 2010), (Morgentin et al., 2009).
3. Potential Medical Applications
There has been research into the potential medical applications of derivatives of this compound. This includes studies on their use in imaging for neuroinflammation and as potential chemotherapeutic agents, indicating a broad scope of applicability in medical science (Wang et al., 2018), (Pandya et al., 2020).
Mechanism of Action
Target of Action
5-(5-Methylpyridin-2-yl)pyrimidine is a novel compound that has been studied for its potential biological activities It’s known that pyrimidine derivatives can exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, antitumor, and antifibrotic effects .
properties
IUPAC Name |
5-(5-methylpyridin-2-yl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c1-8-2-3-10(13-4-8)9-5-11-7-12-6-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGAVIGGXUMBGLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C2=CN=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101296998 |
Source
|
| Record name | 5-(5-Methyl-2-pyridinyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101296998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
341503-03-5 |
Source
|
| Record name | 5-(5-Methyl-2-pyridinyl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=341503-03-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(5-Methyl-2-pyridinyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101296998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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